5,8-Dibromo-1,7-naphthyridine

• IUPAC Name: 5,8-dibromo-1,7-naphthyridine
• InChI: InChI=1S/C8H4Br2N2/c9-6-4-12-8(10)7-5(6)2-1-3-11-7/h1-4H
• InChI Key: QVCKKABTOIEHQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=NC=C2Br)Br)N=C1
• Molecular Formula: C8H4Br2N2
• DSSTOX Substance ID: DTXSID00498387
• Molecular Weight: 287.94 g/mol
• CAS No.: 67967-19-5

Description

5,8-Dibromo-1,7-naphthyridine is a chemical compound with the molecular formula C8H4Br2N2. It has a molecular weight of 287.94. The compound is a yellow to brown solid.

Synthesis Analysis

The synthesis of 1,5-naphthyridine derivatives, which includes this compound, has been a subject of research in the past 18 years. The synthesis strategies include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C8H4Br2N2.

Physical and Chemical Properties Analysis

This compound is a yellow to brown solid. It has a molecular weight of 287.94.

Scientific Research Applications

Organic Semiconductor Materials

5,8-Dibromo-1,7-naphthyridine is utilized in synthesizing a range of organic semiconductor materials. These materials exhibit high thermal robustness and are characterized by blue fluorescence emission in both solutions and solid states. Their properties make them promising candidates for applications in organic light-emitting diodes (OLEDs) (Wang et al., 2012).

Chemical Synthesis and Reactions

The compound is significant in chemical synthesis, particularly in amination reactions. For instance, it undergoes transformation to form 2-amino-5,8-dibromo-1,7-naphthyridines when treated with specific reagents (Woźniak et al., 2010). Additionally, its bromination reactions have been explored, providing insights into the synthesis of various bromo derivatives, which are important for further chemical studies (Plas & Woźniak, 1976).

Ligand Construction and Complex Formation

This compound serves as a precursor in the construction of bridging ligands and their corresponding metal complexes, which have potential applications in coordination chemistry and material science. This involves reactions like Stille coupling and Friedlander condensation (Singh & Thummel, 2009).

Insecticidal Activities

Derivatives of naphthyridine, including those related to this compound, have been studied for their insecticidal activities. Some of these compounds show promising results against specific agricultural pests, highlighting their potential in pest control applications (Hou et al., 2017).

Hydrogen Bonding and Supramolecular Architecture

The compound also plays a role in the formation of supramolecular structures through hydrogen bonding with various acidic compounds. This has implications for the understanding of molecular interactions and crystal engineering (Jin et al., 2010; Jin et al., 2011).

Antitumor Activity

While not directly related to this compound, naphthyridine derivatives have been researched for their antitumor activities, particularly against human pancreatic cancer cells. Thesestudies indicate the broader potential of naphthyridine compounds in cancer research, which could extend to derivatives like this compound (Banti et al., 2009).

Mechanism of Action

Target of Action

5,8-Dibromo-1,7-naphthyridine is a type of naphthyridine, a class of compounds known for their diverse biological activities . .

Mode of Action

Naphthyridines in general are known to interact with various biological targets due to their heterocyclic nature .

Biochemical Pathways

Naphthyridines, as a class, are known to have diverse biological activities, suggesting they may interact with multiple pathways .

Result of Action

Given the known biological activities of naphthyridines, it is likely that this compound could have significant effects at the molecular and cellular level .

Safety and Hazards

The safety data sheet for 5,8-Dibromo-1,7-naphthyridine suggests avoiding breathing its mist, gas, or vapors. It also recommends avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

The development of methods for the synthesis of 1,8-naphthyridines, including 5,8-Dibromo-1,7-naphthyridine, has been of considerable interest to the synthetic community. This includes attempts to develop more eco-friendly, safe, and atom-economical approaches.

Biochemical Analysis

Biochemical Properties

5,8-Dibromo-1,7-naphthyridine plays a crucial role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with various enzymes, proteins, and other biomolecules. For instance, it can act as an inhibitor for certain enzymes, thereby affecting the biochemical pathways they regulate. The nature of these interactions often involves the binding of this compound to the active sites of enzymes, leading to inhibition or modulation of their activity .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can induce changes in the expression levels of specific genes, which in turn affects various cellular functions. Additionally, it has been found to interfere with cellular metabolism, potentially leading to altered metabolic states .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as enzymes and proteins. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains relatively stable under certain conditions, but it can degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound has also been associated with changes in cellular function, including alterations in cell viability and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enzyme inhibition or modulation of gene expression. At higher doses, this compound can induce toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its desired effects without causing significant toxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these pathways. The compound can affect metabolic flux and metabolite levels, leading to changes in the overall metabolic state of cells. For example, this compound has been shown to inhibit certain metabolic enzymes, thereby altering the flow of metabolites through specific pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. The compound interacts with specific transporters and binding proteins that facilitate its movement across cellular membranes and its localization within different cellular compartments. These interactions can influence the accumulation and activity of this compound in target tissues, thereby affecting its overall efficacy .

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. This localization can enhance the activity of this compound by concentrating it in areas where it can interact with its target biomolecules more effectively .